Cas no 304897-07-2 ((2Z)-2-(1,3-benzothiazol-2-yl)-3-hydroxy-4,4-diphenylbut-2-enenitrile)

• Product Name: (2Z)-2-(1,3-benzothiazol-2-yl)-3-hydroxy-4,4-diphenylbut-2-enenitrile
• CAS No: 304897-07-2
• MF: C₂₃H₁₆N₂OS
• MW: 368.450943946838
• CID: 6495966
• PubChem ID: 135457728
• Update Time: 2025-09-26

(2Z)-2-(1,3-benzothiazol-2-yl)-3-hydroxy-4,4-diphenylbut-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-(1,3-benzothiazol-2-yl)-3-hydroxy-4,4-diphenylbut-2-enenitrile
• (Z)-2-(benzo[d]thiazol-2-yl)-3-hydroxy-4,4-diphenylbut-2-enenitrile
• AKOS002347449
• (Z)-2-(1,3-benzothiazol-2-yl)-3-hydroxy-4,4-diphenylbut-2-enenitrile
• F0144-0004
• 304897-07-2
• BIM-0032504.P001

• Inchi： 1S/C23H16N2OS/c24-15-18(23-25-19-13-7-8-14-20(19)27-23)22(26)21(16-9-3-1-4-10-16)17-11-5-2-6-12-17/h1-14,21,26H/b22-18-
• InChI Key： IPYFDAUHSZVHBH-PYCFMQQDSA-N
• SMILES： S1C2C=CC=CC=2N=C1/C(/C#N)=C(/C(C1C=CC=CC=1)C1C=CC=CC=1)\O

Computed Properties

• Exact Mass: 368.09833431g/mol
• Monoisotopic Mass: 368.09833431g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 85.2Ų